Cas no 51224-17-0 (6-AMINOHEXYL-N-ACETYL-B-D-THIOGLUCOSAMIN IDE)

• Product name: 6-AMINOHEXYL-N-ACETYL-B-D-THIOGLUCOSAMIN IDE
• CAS No: 51224-17-0
• MF: C₁₄H₂₈N₂O₅S
• MW: 336.447523117065
• CID: 934996
• PubChem ID: 22114612

6-AMINOHEXYL-N-ACETYL-B-D-THIOGLUCOSAMIN IDE Chemical and Physical Properties

Names and Identifiers

• 6-AMINOHEXYL-N-ACETYL-B-D-THIOGLUCOSAMIN IDE
• N-[2-(6-aminohexylsulfanyl)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• 51224-17-0
• DTXSID90622538
• SCHEMBL17283388
• 6-Aminohexyl 2-acetamido-2-deoxy-1-thiohexopyranoside
• DS-001584
• 6-Aminohexyl-n-acetyl-b-d-*thioglucosaminide

• Inchi： InChI=1S/C14H28N2O5S/c1-9(18)16-11-13(20)12(19)10(8-17)21-14(11)22-7-5-3-2-4-6-15/h10-14,17,19-20H,2-8,15H2,1H3,(H,16,18)
• InChI Key： GOCQRGQPUDASDN-UHFFFAOYSA-N
• SMILES： CC(=O)NC1C(C(C(OC1SCCCCCCN)CO)O)O

Computed Properties

• Exact Mass: 336.17189317g/mol
• Monoisotopic Mass: 336.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8
• Topological Polar Surface Area: 150Ų